![molecular formula C12H13NO2 B6244188 3,5-dimethyl-4-[(oxiran-2-yl)methoxy]benzonitrile CAS No. 1486905-90-1](/img/no-structure.png)
3,5-dimethyl-4-[(oxiran-2-yl)methoxy]benzonitrile
Description
“3,5-dimethyl-4-[(oxiran-2-yl)methoxy]benzonitrile” is a chemical compound with the molecular formula C10H9NO2 . The IUPAC name for this compound is 4-(2-oxiranylmethoxy)benzonitrile .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H9NO2/c11-5-8-1-3-9(4-2-8)12-6-10-7-13-10/h1-4,10H,6-7H2 . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound has a molecular weight of 175.19 . It has a melting point range of 64 - 67 degrees Celsius . The compound is solid in physical form .Safety and Hazards
The compound is associated with several hazard statements: H302, H312, H332 . These codes indicate that the compound can be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,5-dimethyl-4-[(oxiran-2-yl)methoxy]benzonitrile involves the reaction of 3,5-dimethyl-4-hydroxybenzonitrile with epichlorohydrin in the presence of a base to form the oxirane ring. The resulting product is then treated with sodium methoxide to form the desired compound.", "Starting Materials": [ "3,5-dimethyl-4-hydroxybenzonitrile", "Epichlorohydrin", "Base (e.g. sodium hydroxide)", "Sodium methoxide" ], "Reaction": [ "Step 1: Dissolve 3,5-dimethyl-4-hydroxybenzonitrile in a suitable solvent (e.g. ethanol).", "Step 2: Add epichlorohydrin and a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid to protonate the epoxide ring.", "Step 4: Extract the product with a suitable organic solvent (e.g. dichloromethane).", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Step 6: Dissolve the crude product in a suitable solvent (e.g. methanol) and add sodium methoxide.", "Step 7: Stir the reaction mixture at room temperature for several hours.", "Step 8: Acidify the reaction mixture with hydrochloric acid to protonate the epoxide ring and extract the product with a suitable organic solvent (e.g. dichloromethane).", "Step 9: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the pure product." ] } | |
CAS RN |
1486905-90-1 |
Molecular Formula |
C12H13NO2 |
Molecular Weight |
203.2 |
Purity |
95 |
Origin of Product |
United States |
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